5-Chloro-2-methyl-3-phenylisoindole-1-carboxylic acid ethyl ester

• CAS RN: 65458-50-6
• Molecular Formula: C18H16ClNO2
• Molecular Weight: 313.8 g/mol
• IUPAC Name: ethyl 5-chloro-2-methyl-3-phenylisoindole-1-carboxylate
• InChI: InChI=1S/C18H16ClNO2/c1-3-22-18(21)17-14-10-9-13(19)11-15(14)16(20(17)2)12-7-5-4-6-8-12/h4-11H,3H2,1-2H3
• InChI Key: KTIMUSJGGXFRHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=CC(=CC2=C(N1C)C3=CC=CC=C3)Cl

Description

5-Chloro-2-methyl-3-phenylisoindole-1-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C18H16ClNO2 and its molecular weight is 313.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 15 g. of 5-chloro-3-phenylisoindole-1-carboxylic acid ethyl ester in 150 ml. of dimethylsulfoxide is treated under an atmosphere of argon at 15°-20° C. with 13.8 g. of finely ground dry potassium carbonate and 14 ml. of methyl iodide, the mixture is stirred intensively at room temperature for 1 hour and then poured on to 750 ml. of ice-water. After the addition of 35 g. of sodium chloride, the precipitated product is removed by filtration, washed with water and dissolved in methylene chloride. The organic phase is dried over sodium sulfate and evaporated. The residue crystallizes upon trituration with hexane. Recrystallization from ethanol yields 5-chloro-2-methyl-3-phenylisoindole-1-carboxylic acid ethyl ester in the form of almost colorless crystals having a melting point of 94°-96° C.